Cas no 125116-22-5 (Benzonitrile, 4-[(2-oxocyclopentyl)methyl]-)

• Product Name: Benzonitrile, 4-[(2-oxocyclopentyl)methyl]-
• CAS No: 125116-22-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 2760628
• PubChem ID: 10631841
• Update Time: 2025-04-21

Benzonitrile, 4-[(2-oxocyclopentyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9145699
• Benzonitrile, 4-[(2-oxocyclopentyl)methyl]-
• DB-106329
• 125116-22-5
• DTXSID80442727

• Inchi： 1S/C13H13NO/c14-9-11-6-4-10(5-7-11)8-12-2-1-3-13(12)15/h4-7,12H,1-3,8H2
• InChI Key： FDADFPIDKGHHHY-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles